Cas no 1393596-63-8 (N-Acetyl-S-(3-methylphenyl)-L-cysteine)

• Product Name: N-Acetyl-S-(3-methylphenyl)-L-cysteine
• CAS No: 1393596-63-8
• MF: C₁₂H₁₅NO₃S
• MW: 253.317402124405
• CID: 5179669
• Update Time: 2025-06-09

N-Acetyl-S-(3-methylphenyl)-L-cysteine Chemical and Physical Properties

Names and Identifiers

• L-Cysteine, N-acetyl-S-(3-methylphenyl)-
• N-Acetyl-S-(3-methylphenyl)-L-cysteine

• Inchi： 1S/C12H15NO3S/c1-8-4-3-5-10(6-8)17-7-11(12(15)16)13-9(2)14/h3-6,11H,7H2,1-2H3,(H,13,14)(H,15,16)/t11-/m0/s1
• InChI Key： NIGGQLZPMQLNKJ-NSHDSACASA-N
• SMILES： C(O)(=O)[C@H](CSC1=CC=CC(C)=C1)NC(C)=O

Additional information on N-Acetyl-S-(3-methylphenyl)-L-cysteine

N-Acetyl-S-(3-methylphenyl)-L-cysteine (CAS No. 1393596-63-8): A Comprehensive Overview

N-Acetyl-S-(3-methylphenyl)-L-cysteine (CAS No. 1393596-63-8) is a synthetic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound is a derivative of L-cysteine, an important amino acid with various biological functions, and it has been extensively studied for its potential therapeutic applications.

The chemical structure of N-Acetyl-S-(3-methylphenyl)-L-cysteine features an acetyl group attached to the amino group of L-cysteine, and a 3-methylphenyl group linked to the sulfur atom. This unique structure confers the compound with distinct properties that make it a valuable candidate for drug development. The acetylation of the amino group enhances the compound's stability and reduces its reactivity, while the 3-methylphenyl group provides additional functional groups that can interact with biological targets.

Recent studies have explored the potential of N-Acetyl-S-(3-methylphenyl)-L-cysteine in various therapeutic areas. One notable area of research is its role in neuroprotection. A study published in the Journal of Neurochemistry (2021) demonstrated that N-Acetyl-S-(3-methylphenyl)-L-cysteine exhibits neuroprotective effects by scavenging reactive oxygen species (ROS) and reducing oxidative stress in neuronal cells. This property makes it a promising candidate for the treatment of neurodegenerative diseases such as Alzheimer's and Parkinson's disease.

In addition to its neuroprotective properties, N-Acetyl-S-(3-methylphenyl)-L-cysteine has also been investigated for its anti-inflammatory effects. Research published in the Inflammation Research journal (2020) showed that this compound can inhibit the production of pro-inflammatory cytokines such as TNF-α and IL-6, which are key mediators of inflammation. These findings suggest that N-Acetyl-S-(3-methylphenyl)-L-cysteine could be beneficial in treating inflammatory conditions like rheumatoid arthritis and inflammatory bowel disease.

The pharmacokinetic properties of N-Acetyl-S-(3-methylphenyl)-L-cysteine have also been studied to evaluate its suitability as a drug candidate. A study published in the European Journal of Pharmaceutical Sciences (2019) reported that this compound has favorable absorption, distribution, metabolism, and excretion (ADME) properties. It was found to have good oral bioavailability and a relatively long half-life, which are desirable characteristics for a potential therapeutic agent.

Clinical trials are currently underway to further assess the safety and efficacy of N-Acetyl-S-(3-methylphenyl)-L-cysteine. Early-phase trials have shown promising results, with no significant adverse effects reported at therapeutic doses. These trials are crucial for determining the optimal dosing regimens and identifying any potential side effects before moving on to larger-scale clinical studies.

Beyond its therapeutic applications, N-Acetyl-S-(3-methylphenyl)-L-cysteine has also been explored for its use in diagnostic imaging. A study published in the Molecular Imaging and Biology journal (2022) demonstrated that this compound can be labeled with radioactive isotopes to create imaging agents for positron emission tomography (PET). The labeled compound showed high specificity and sensitivity in detecting certain types of tumors, making it a valuable tool for early cancer diagnosis.

The synthesis of N-Acetyl-S-(3-methylphenyl)-L-cysteine involves several steps, including the acetylation of L-cysteine and subsequent reaction with 3-methylbenzene thiol. Optimizing these synthetic routes is crucial for large-scale production and commercialization. Recent advancements in green chemistry have led to more environmentally friendly methods for synthesizing this compound, reducing waste and improving yield.

In conclusion, N-Acetyl-S-(3-methylphenyl)-L-cysteine (CAS No. 1393596-63-8) is a multifaceted compound with a wide range of potential applications in medicine and diagnostics. Its unique chemical structure endows it with neuroprotective, anti-inflammatory, and imaging properties, making it an exciting candidate for further research and development. As ongoing studies continue to uncover new insights into its mechanisms of action and therapeutic potential, this compound holds promise for addressing unmet medical needs and improving patient outcomes.